Cas no 52326-10-0 (2-methyl-3-(methylsulfanyl)prop-1-ene)

52326-10-0 structure
Product name:2-methyl-3-(methylsulfanyl)prop-1-ene
2-methyl-3-(methylsulfanyl)prop-1-ene Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-(methylsulfanyl)prop-1-ene
- 2-Methyl-3-(methylthio)-1-propene
- Methyl 2-methyl-2-propenyl sulfide
- 2-methyl-3-methylsulfanylprop-1-ene
- 2-METHYL-3-METHYLSULFANYL-PROPENE
- 3-(Methylthio)-2-methylpropene
- Methyl 2-methyl-2-propenyl sulfide #
- 2-methyl-3-methylsulfanyl-prop-1-ene
- SCHEMBL87256
- 52326-10-0
- OFSJHBMVJFGCIG-UHFFFAOYSA-N
- AKOS024434014
- DTXSID20200348
- DB-293742
-
- Inchi: InChI=1S/C5H10S/c1-5(2)4-6-3/h1,4H2,2-3H3
- InChI Key: OFSJHBMVJFGCIG-UHFFFAOYSA-N
- SMILES: CC(=C)CSC
Computed Properties
- Exact Mass: 102.0504
- Monoisotopic Mass: 102.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 47.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
2-methyl-3-(methylsulfanyl)prop-1-ene Related Literature
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
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Hadrien Perron,Audrey Moores,Isabelle Demachy,Agusti Lledos,Yves Jean,Pascal Le Floch New J. Chem., 2004,28, 838-842
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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